Cas no 809260-51-3 (L-LYSINE, L-LEUCYL-L-SERYL-O-PHOSPHONO-L-SERYL-L-PROLYL-L-VALYL-)
809260-51-3 structure
Product Name:L-LYSINE, L-LEUCYL-L-SERYL-O-PHOSPHONO-L-SERYL-L-PROLYL-L-VALYL-
CAS No:809260-51-3
MF:C28H52N7O12P
MW:709.72594833374
CID:3458953
Update Time:2025-03-17
L-LYSINE, L-LEUCYL-L-SERYL-O-PHOSPHONO-L-SERYL-L-PROLYL-L-VALYL- Chemical and Physical Properties
Names and Identifiers
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- L-LYSINE, L-LEUCYL-L-SERYL-O-PHOSPHONO-L-SERYL-L-PROLYL-L-VALYL-
- L-Lysine, L-leucyl-L-seryl-O-phosphono-L-seryl-L-prolyl-L-valyl- (9CI)
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- Inchi: 1S/C28H52N7O12P/c1-15(2)12-17(30)23(37)32-19(13-36)24(38)33-20(14-47-48(44,45)46)27(41)35-11-7-9-21(35)25(39)34-22(16(3)4)26(40)31-18(28(42)43)8-5-6-10-29/h15-22,36H,5-14,29-30H2,1-4H3,(H,31,40)(H,32,37)(H,33,38)(H,34,39)(H,42,43)(H2,44,45,46)/t17-,18-,19-,20-,21-,22-/m0/s1
- InChI Key: JKEBQKPTVRIPLP-WLNPFYQQSA-N
- SMILES: C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](COP(O)(O)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)N
Experimental Properties
- Density: 1.347±0.06 g/cm3(Predicted)
- pka: 1.80±0.10(Predicted)
L-LYSINE, L-LEUCYL-L-SERYL-O-PHOSPHONO-L-SERYL-L-PROLYL-L-VALYL- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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